Cas no 1805411-73-7 (3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol
• CAS No: 1805411-73-7
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892777
• Update Time: 2025-05-27

3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-8-5(11)2-4(7(9)10)6(3-13)12-8/h2,7,13H,3H2,1H3
• InChI Key： YSVHRDSFDIFKFQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CO)C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol

Recent Advances in the Study of 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol (CAS: 1805411-73-7)

The compound 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol (CAS: 1805411-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol, emphasizing its role as a key intermediate in the development of novel pharmaceuticals. The compound's structural features, including the difluoromethyl and iodo substituents, contribute to its reactivity and potential as a building block for more complex molecules. Researchers have successfully optimized its synthesis, achieving higher yields and purity, which is critical for subsequent biological evaluations.

In terms of biological activity, preliminary investigations suggest that 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol exhibits promising interactions with specific enzymatic targets. For instance, studies have shown that this compound can modulate the activity of certain kinases and proteases, making it a candidate for further exploration in the context of cancer and inflammatory diseases. The presence of the difluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds.

Furthermore, recent in vitro and in vivo studies have provided insights into the pharmacokinetic and pharmacodynamic properties of 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol. These studies have demonstrated favorable absorption and distribution profiles, along with manageable toxicity levels, which are essential for its progression into preclinical development. Researchers are now exploring its potential as a lead compound for the treatment of neurodegenerative disorders, given its ability to cross the blood-brain barrier.

The compound's versatility is also evident in its applications beyond traditional drug development. For example, it has been utilized in the design of fluorescent probes and imaging agents, leveraging its iodine moiety for radiolabeling purposes. This dual functionality underscores its value in both therapeutic and diagnostic contexts, paving the way for multifunctional pharmaceutical agents.

In conclusion, 3-(Difluoromethyl)-5-iodo-6-methoxypyridine-2-methanol (CAS: 1805411-73-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its synthetic accessibility, biological activity, and diverse applications make it a compound of significant interest for future research. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be crucial for unlocking its full therapeutic potential.